(1R)-1-(2-Methyl-1,2,4-triazol-3-yl)propan-1-amine;dihydrochloride

• IUPAC Name: (1R)-1-(2-methyl-1,2,4-triazol-3-yl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C6H12N4.2ClH/c1-3-5(7)6-8-4-9-10(6)2;;/h4-5H,3,7H2,1-2H3;2*1H/t5-;;/m1../s1
• InChI Key: NPBMGQLWWDVLFT-ZJIMSODOSA-N
• Canonical SMILES: CCC(C1=NC=NN1C)N.Cl.Cl
• Isomeric SMILES: CC[C@H](C1=NC=NN1C)N.Cl.Cl
• Molecular Formula: C6H14Cl2N4
• Molecular Weight: 213.11 g/mol

Description

(1R)-1-(2-Methyl-1,2,4-triazol-3-yl)propan-1-amine;dihydrochloride is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as AMPT or α-methyl-p-tyrosine and is a non-selective inhibitor of tyrosine hydroxylase, which is an enzyme involved in the biosynthesis of catecholamines such as dopamine, norepinephrine, and epinephrine.

Scientific Research Applications

Pharmacological Characterization

• Kappa-Opioid Receptor (KOR) Antagonism : A study by Grimwood et al. (2011) investigated a compound with high affinity for KORs, demonstrating potential in treating depression and addiction disorders. This highlights the potential application of similar compounds in neuropsychiatric disorder treatment [Grimwood et al., 2011].

Chemical Properties and Reactions

• B-Methylated Amine-Boranes : A study by Stubbs et al. (2015) explored the reactivity of B-methylated amine-boranes, revealing insights into the chemical behavior of such compounds, which may include derivatives of (1R)-1-(2-Methyl-1,2,4-triazol-3-yl)propan-1-amine;dihydrochloride [Stubbs et al., 2015].

Antimicrobial and Cytotoxic Activity

• Antimicrobial and Cytotoxic Compounds : Research by Noolvi et al. (2014) on derivatives of 1H-benzimidazole, which shares structural similarities with the compound , showed promising antibacterial and cytotoxic properties. This suggests potential applications in developing new antimicrobial and anticancer agents [Noolvi et al., 2014].

Antihypertensive Agents

• Antihypertensive Activity : A study by Meyer et al. (1989) on 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines revealed potential antihypertensive properties, indicating a possible application in cardiovascular medicine [Meyer et al., 1989].

Catalytic Potential in Organic Synthesis

• Palladium-Catalyzed Reactions : Bacchi et al. (2005) studied the catalytic behavior of compounds involving 4-yn-1-ones, suggesting the usefulness of related triazole compounds in organic synthesis [Bacchi et al., 2005].

Antitumor Activity

• Anti-Tumor Potential : Research by Safari et al. (2020) on triazolo[1,5-a]pyrimidine derivatives exhibited anti-tumor activity, including induction of apoptosis and inhibition of epithelial-to-mesenchymal transition in cancer cells. This suggests potential research applications in oncology [Safari et al., 2020].